5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide

• IUPAC Name: 5-(4-fluorophenyl)-2,3-dimethylimidazo[4,5-b]pyridine-7-carbohydrazide
• InChI: InChI=1S/C15H14FN5O/c1-8-18-13-11(15(22)20-17)7-12(19-14(13)21(8)2)9-3-5-10(16)6-4-9/h3-7H,17H2,1-2H3,(H,20,22)
• InChI Key: HLCNYLIRNLAVEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)N=C(C=C2C(=O)NN)C3=CC=C(C=C3)F
• Molecular Formula: C15H14FN5O
• DSSTOX Substance ID: DTXSID601123936
• Molecular Weight: 299.30 g/mol
• CAS No.: 1820604-55-4

Description

The compound “5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide” is likely to be an organic compound based on its structure. It contains an imidazo[4,5-b]pyridine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various spectroscopic techniques such as FT-IR, NMR, and UV-Vis. These techniques can provide information about the functional groups, connectivity of atoms, and electronic structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve nucleophilic substitution reactions, condensation reactions, and redox reactions. The exact reactions would depend on the functional groups present in the compound and the reaction conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and stability. These properties can be determined experimentally or predicted using computational methods.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. For example, some compounds might interact with specific proteins or enzymes, leading to a therapeutic effect. Without specific information on the compound, it’s difficult to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For example, some compounds might be irritants or toxic. Safety data sheets (SDS) provide information on the hazards of a compound, as well as recommendations for handling and storage.

Future Directions

The future directions for the study of a compound could include further investigation of its biological activity, optimization of its synthesis, or exploration of its potential applications. For example, fluorinated compounds are popular in medicinal chemistry as drug agents.